N-(2,7-Dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide

• IUPAC Name: N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
• InChI: InChI=1S/C15H19NO3/c1-4-14(17)16-15-12-9-11(18-2)7-5-10(12)6-8-13(15)19-3/h4-5,7,9,13,15H,1,6,8H2,2-3H3,(H,16,17)
• InChI Key: FBEIQEVVZUUJCF-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2=C(C1NC(=O)C=C)C=C(C=C2)OC
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

The compound seems to be a derivative of tetrahydroisoquinoline, which is a type of isoquinoline alkaloid. These are a large group of natural products that have garnered a lot of attention in the scientific community due to their diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

While specific synthesis methods for this compound are not available, tetrahydroisoquinoline analogs are often synthesized using strategies like the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization.

Molecular Structure Analysis

The molecular structure of this compound is likely complex, given its long chemical name. It appears to contain a tetrahydroisoquinoline core, which is a bicyclic structure consisting of a benzene ring fused to a nitrogen-containing pyrrolidine ring.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, potential therapeutic uses, and the development of more efficient synthesis methods. Given the interest in tetrahydroisoquinoline derivatives in medicinal chemistry, this compound could potentially be a subject of future research in this field.